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Introduction

Chlorination is a widely adopted method for disinfecting wastewater due to its efficacy and cost-

effectiveness. However, residual chlorine in the treated effluent can be toxic to aquatic life and

may lead to the formation of harmful disinfection byproducts. Therefore, dechlorination is a

critical step before the discharge of treated wastewater into the environment. Sodium

thiosulfate (Na₂S₂O₃) is a commonly used dechlorinating agent that effectively neutralizes

chlorine residuals. This document provides detailed application notes and experimental

protocols for the use of thiosulfate in wastewater dechlorination, intended for researchers,

scientists, and professionals in drug development who may encounter chlorinated wastewater

streams.

Chemical Principles
The dechlorination of wastewater using sodium thiosulfate involves the chemical reduction of

free and combined chlorine residuals to harmless chloride ions (Cl⁻). The primary reactions are

as follows:

Reaction with Free Chlorine (Hypochlorous Acid): 2Na₂S₂O₃ + HOCl → Na₂S₄O₆ + NaCl +

NaOH
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Reaction with Monochloramine: Na₂S₂O₃ + 4NH₂Cl + 5H₂O → 2NaHSO₄ + 4NH₄Cl

The stoichiometry of the reaction between sodium thiosulfate and chlorine is influenced by the

pH of the wastewater.

Data Presentation
Table 1: Stoichiometric Ratios for Dechlorination with
Sodium Thiosulfate

Dechlorinating
Agent

Chemical Formula

Stoichiometric
Ratio
(Thiosulfate:Chlori
ne)

Reference

Sodium Thiosulfate Na₂S₂O₃ 2.225:1 (by weight) [1]

Note: In practice, an excess of the stoichiometric dosage is often required to achieve complete

and rapid dechlorination. Studies have shown that a 1.5x to 2x stoichiometric dose can

significantly improve the reduction of chlorine residue.[2][3]

Table 2: Influence of pH on Dechlorination Efficiency
pH Observation Reference

Acidic

The dechlorination reaction is

generally faster under acidic

conditions.

[2]

Neutral
Effective dechlorination is

achieved.
[2]

Alkaline

The reaction rate may be

slower compared to acidic

conditions.

[2]

Note: The optimal pH for dechlorination should be determined experimentally for the specific

wastewater matrix.
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Experimental Protocols
Protocol 1: Evaluation of Dechlorination Efficiency of
Sodium Thiosulfate
Objective: To determine the optimal dose of sodium thiosulfate required to effectively

dechlorinate a wastewater sample.

Materials:

Wastewater sample containing residual chlorine

Sodium thiosulfate (Na₂S₂O₃) solution of known concentration (e.g., 0.1 N)

Glass beakers or Erlenmeyer flasks

Magnetic stirrer and stir bars

Pipettes and burette

Reagents for residual chlorine determination (see Protocol 2)

Procedure:

Sample Preparation: Collect a representative sample of the chlorinated wastewater to be

treated.

Initial Chlorine Measurement: Determine the initial total residual chlorine concentration of the

wastewater sample using the Iodometric Titration Method (see Protocol 2).

Dosage Calculation: Based on the initial chlorine concentration, calculate the volume of

sodium thiosulfate solution required for different stoichiometric ratios (e.g., 1x, 1.5x, 2x).

Dechlorination Reaction: a. Dispense a known volume of the wastewater sample (e.g., 200

mL) into a series of beakers. b. While stirring, add the calculated volume of sodium

thiosulfate solution to each beaker to achieve the desired stoichiometric ratio. c. Allow the

reaction to proceed for a specific contact time (e.g., 15 minutes). The optimal contact time

may need to be determined experimentally.
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Residual Chlorine Measurement: After the desired contact time, measure the final total

residual chlorine concentration in each beaker using the Iodometric Titration Method

(Protocol 2).

Data Analysis: Compare the final chlorine concentrations for each thiosulfate dose to

determine the most effective dosage for dechlorination.

Protocol 2: Determination of Total Residual Chlorine by
Iodometric Titration (APHA 4500-Cl B)
Objective: To quantify the total residual chlorine concentration in a water sample.

Principle: Chlorine liberates free iodine from a potassium iodide (KI) solution at a pH of 8 or

less. The liberated iodine is then titrated with a standard solution of sodium thiosulfate

(Na₂S₂O₃) using starch as an indicator. The reaction should be carried out at a pH between 3

and 4 for stoichiometric accuracy.[4]

Reagents:

Acetic Acid, glacial

Potassium Iodide (KI), crystals

Standard Sodium Thiosulfate solution, 0.01 N: Dissolve 2.482 g of Na₂S₂O₃·5H₂O in boiled,

cooled distilled water and dilute to 1000 mL. Standardize against a primary standard like

potassium bi-iodate.

Starch Indicator solution: Dissolve 1 g of soluble starch in 100 mL of hot distilled water.

Procedure:

Sample Volume: Measure 200 mL of the water sample into a 500 mL Erlenmeyer flask.

Acidification: Add 5 mL of glacial acetic acid to the flask to reduce the pH to between 3 and

4.

Iodine Liberation: Add approximately 1 g of potassium iodide crystals to the flask and mix.
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Titration: Titrate the liberated iodine with 0.01 N sodium thiosulfate solution until the yellow

color of the iodine almost disappears.

Indicator Addition: Add 1 mL of starch indicator solution. The solution will turn blue.

Endpoint: Continue the titration until the blue color disappears.

Calculation: Total Residual Chlorine (mg/L) = (A x N x 35.45) / mL of sample Where:

A = mL of titrant (sodium thiosulfate) used

N = Normality of sodium thiosulfate solution

Precautions:

Perform the analysis immediately after sample collection as chlorine is unstable.[4]

Avoid exposure of the sample to sunlight and agitation.[4]

Interferences can be caused by other oxidizing agents like manganese oxides.[4]
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Caption: Chemical reaction pathway for the dechlorination of wastewater using sodium

thiosulfate.
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Caption: Experimental workflow for evaluating the efficiency of thiosulfate dechlorination.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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